Cas no 654643-45-5 (1-Butanone, 3-chloro-1-(4-methoxyphenyl)-)

• Product Name: 1-Butanone, 3-chloro-1-(4-methoxyphenyl)-
• CAS No: 654643-45-5
• MF: C₁₁H₁₃ClO₂
• MW: 212.672722578049
• CID: 399058
• PubChem ID: 11469924
• Update Time: 2025-04-19

1-Butanone, 3-chloro-1-(4-methoxyphenyl)- Chemical and Physical Properties

Names and Identifiers

• 1-Butanone, 3-chloro-1-(4-methoxyphenyl)-
• 3-chloro-1-(4-methoxyphenyl)butan-1-one
• 654643-45-5
• DTXSID40466888
• SCHEMBL5193896

• Inchi： 1S/C11H13ClO2/c1-8(12)7-11(13)9-3-5-10(14-2)6-4-9/h3-6,8H,7H2,1-2H3
• InChI Key： NAVXGVHZHRNEER-UHFFFAOYSA-N
• SMILES： ClC(C)CC(C1C=CC(=CC=1)OC)=O

Computed Properties

• Exact Mass: 212.06049
• Monoisotopic Mass: 212.0604073g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 186
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 26.3